Dioxybenzone
Dioxybenzone
Dioxybenzone, or benzophenone-8, is an organic compound derived from [DB01878] that is used as a sunscreen agent. It absorbed UV-B and UV-AII rays. Dioxybenzone is an approved sunscreen ingredient in concentrations up to 3%.
2,2'-dihydroxy-4-methoxybenzophenone is a yellow powder. (NTP, 1992)
2,2'-Dihydroxy-4-methoxybenzophenone is a member of benzophenones.
2,2'-dihydroxy-4-methoxybenzophenone is a yellow powder. (NTP, 1992)
2,2'-Dihydroxy-4-methoxybenzophenone is a member of benzophenones.
Brand Name:
Vulcanchem
CAS No.:
131-53-3
VCID:
VC0002513
InChI:
InChI=1S/C14H12O4/c1-18-9-6-7-11(13(16)8-9)14(17)10-4-2-3-5-12(10)15/h2-8,15-16H,1H3
SMILES:
COC1=CC(=C(C=C1)C(=O)C2=CC=CC=C2O)O
Molecular Formula:
C14H12O4
Molecular Weight:
244.24 g/mol
Dioxybenzone
CAS No.: 131-53-3
Inhibitors
VCID: VC0002513
Molecular Formula: C14H12O4
Molecular Weight: 244.24 g/mol
CAS No. | 131-53-3 |
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Product Name | Dioxybenzone |
Molecular Formula | C14H12O4 |
Molecular Weight | 244.24 g/mol |
IUPAC Name | (2-hydroxy-4-methoxyphenyl)-(2-hydroxyphenyl)methanone |
Standard InChI | InChI=1S/C14H12O4/c1-18-9-6-7-11(13(16)8-9)14(17)10-4-2-3-5-12(10)15/h2-8,15-16H,1H3 |
Standard InChIKey | MEZZCSHVIGVWFI-UHFFFAOYSA-N |
SMILES | COC1=CC(=C(C=C1)C(=O)C2=CC=CC=C2O)O |
Canonical SMILES | COC1=CC(=C(C=C1)C(=O)C2=CC=CC=C2O)O |
Boiling Point | 338 to 347 °F at 1 mm Hg (NTP, 1992) 172.5 |
Colorform | Yellow powde |
Density | 1.39 g/cu cm at 22.7 °C |
Melting Point | 74 68.0 °C 68 °C |
Physical Description | 2,2'-dihydroxy-4-methoxybenzophenone is a yellow powder. (NTP, 1992) DryPowde |
Description | Dioxybenzone, or benzophenone-8, is an organic compound derived from [DB01878] that is used as a sunscreen agent. It absorbed UV-B and UV-AII rays. Dioxybenzone is an approved sunscreen ingredient in concentrations up to 3%. 2,2'-dihydroxy-4-methoxybenzophenone is a yellow powder. (NTP, 1992) 2,2'-Dihydroxy-4-methoxybenzophenone is a member of benzophenones. |
Shelf Life | Stable under recommended storage conditions. |
Solubility | In water, 162 mg/L at 25 °C (est) Practically insoluble in water Solubility in g/100 mL at 25 °C: ethanol 21.8; isopropanol 17; propylene glycol6.2; ethylene glycol 3.0; n-hexane 1.5 Freely soluble in alcohol, toluene |
Synonyms | dioxybenzone |
Vapor Pressure | 1.94X10-7 mm Hg at 25 °C (est) |
PubChem Compound | 8569 |
Last Modified | Nov 11 2021 |
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